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Compound of Interest

Compound Name: Bms 204352

Cat. No.: B1672837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-204352, also known as Flindokalner or Maxipost, is a fluoro-oxindole compound that has

been extensively investigated for its neuroprotective properties. It is a potent activator of large-

conductance calcium-activated potassium (maxi-K or BK) channels and also modulates

neuronal KCNQ (Kv7) channels.[1][2] This technical guide provides a comprehensive overview

of the chemical structure, physicochemical and biological properties, and key experimental

methodologies related to BMS-204352.

Chemical Structure and Physicochemical Properties
BMS-204352 is a chiral molecule, with the (S)-(+)-enantiomer being the more active form.[2] Its

chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identification of BMS-204352
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Identifier Value

IUPAC Name
(3S)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-

(trifluoromethyl)-1H-indol-2-one[3]

Synonyms Flindokalner, Maxipost, (+)-BMS 204352[1][4]

CAS Number 187523-35-9[4]

Molecular Formula C₁₆H₁₀ClF₄NO₂[4]

SMILES
FC(F)(F)C1=CC=C(--INVALID-LINK--

(C2=C(OC)C=CC(Cl)=C2)C(N3)=O)C3=C1[4]

InChI

InChI=1S/C16H10ClF4NO2/c1-24-13-5-3-

9(17)7-11(13)15(18)10-4-2-8(16(19,20)21)6-

12(10)22-14(15)23/h2-7H,1H3,

(H,22,23)/t15-/m0/s1[4]

Table 2: Physicochemical Properties of BMS-204352
Property Value

Molecular Weight 359.7 g/mol [4]

Appearance White to off-white solid

Solubility Soluble in DMSO[4]

Purity ≥98%[4]

λmax 211 nm[4]

Biological Properties and Mechanism of Action
BMS-204352 is a potent opener of two main types of neuronal potassium channels: the large-

conductance calcium-activated (BK) channels and the voltage-gated KCNQ (Kv7) channels.[5]

The opening of these channels leads to an efflux of potassium ions from the neuron, causing

hyperpolarization of the cell membrane. This hyperpolarization makes the neuron less excitable

and reduces the likelihood of firing action potentials.
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In the context of ischemic stroke, excessive glutamate release leads to an influx of calcium ions

into neurons, a key step in the excitotoxic cascade that results in neuronal death. By activating

BK channels, which are also sensitive to intracellular calcium levels, BMS-204352 enhances a

natural neuroprotective mechanism. The resulting hyperpolarization counteracts the excessive

depolarization caused by the excitotoxic insult, thereby reducing calcium influx and protecting

the neuron from cell death.[6]

Signaling Pathway of BMS-204352 in Neuroprotection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://wvj.science-line.com/attachments/article/79/WVJ13(4),510-519,December%2025,2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Neuroprotection by BMS-204352
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General Synthesis Workflow for BMS-204352

Isatin Derivative

Grignard Addition

Aryl Grignard Reagent
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DAST (Diethylaminosulfur trifluoride)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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